Cas no 1189910-41-5 (2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1189910-41-5
• MF: C₂₁H₂₀FN₃OS
• MW: 381.466406822205
• CID: 5390842
• Update Time: 2025-10-28

2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide
• 2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide

• Inchi： 1S/C21H20FN3OS/c1-14-3-5-16(6-4-14)12-23-19(26)13-27-20-11-15(2)24-21(25-20)17-7-9-18(22)10-8-17/h3-11H,12-13H2,1-2H3,(H,23,26)
• InChI Key： IZJYLXXJSTWEQO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)CSC1C=C(C)N=C(C2=CC=C(F)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide

Professional Introduction to Compound with CAS No. 1189910-41-5 and Product Name: 2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide

Compound with the CAS number 1189910-41-5 and the product name 2-{[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a pyrimidine core, a sulfanyl moiety, and an amide group, makes this compound a versatile scaffold for designing novel therapeutic agents.

The pyrimidine core in the molecular structure of this compound is particularly noteworthy. Pyrimidines are heterocyclic aromatic compounds that are fundamental in biological systems, playing a crucial role in nucleic acid structures and various enzymatic reactions. The modification of the pyrimidine ring with a 4-fluorophenyl group and a 6-methyl substituent enhances its pharmacological properties, making it an attractive candidate for further exploration in drug discovery. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, introduces unique characteristics that can be exploited to improve drug efficacy.

Furthermore, the sulfanyl group attached to the pyrimidine ring adds another layer of complexity to the compound's behavior. Sulfanyl groups are known to participate in various chemical reactions and biological interactions, making them valuable in the design of bioactive molecules. The incorporation of this group into the molecular framework of the compound suggests potential applications in areas such as enzyme inhibition and receptor binding. The amide functionality at the other end of the molecule further contributes to its versatility, allowing for diverse chemical modifications and interactions.

In recent years, there has been growing interest in developing small molecule inhibitors targeting specific biological pathways relevant to human health. The compound under discussion has shown promise in preliminary studies as a potential inhibitor of enzymes involved in cancer progression and inflammation. Specifically, its structure resembles known inhibitors that target kinases and other signaling proteins. The 4-methylphenyl group in the amide moiety is particularly significant, as it can influence both the solubility and binding affinity of the compound.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with greater accuracy. Molecular docking studies have indicated that this compound may interact with proteins involved in cellular proliferation and survival pathways. This suggests that it could be a valuable tool for investigating novel therapeutic strategies against various diseases. The ability to computationally model these interactions has significantly accelerated the drug discovery process, allowing for rapid screening of large libraries of compounds.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce each functional group systematically. For instance, the introduction of the 4-fluorophenyl group was achieved through a palladium-catalyzed cross-coupling reaction, which is highly efficient and selective. Similarly, the attachment of the sulfanyl group was accomplished using organosulfur reagents under controlled conditions.

The pharmacological profile of this compound is currently under investigation in several preclinical studies. Initial results have shown encouraging activity against disease models relevant to cancer and inflammatory disorders. The compound's ability to modulate key signaling pathways makes it a promising candidate for further development into a therapeutic agent. However, further studies are needed to fully understand its mechanism of action and potential side effects.

The development of novel drugs is often hampered by challenges such as poor solubility, low bioavailability, and rapid metabolic clearance. The structural features of this compound have been designed with these challenges in mind. For example, the presence of polar functional groups like amides and sulfanyl groups enhances water solubility, which is crucial for oral administration. Additionally, computational modeling has been used to optimize the molecule's pharmacokinetic properties.

In conclusion, compound with CAS No. 1189910-41-5 represents a significant advancement in pharmaceutical chemistry due to its complex molecular structure and potential therapeutic applications. Its unique combination of functional groups makes it a versatile scaffold for designing novel bioactive molecules. Recent research has highlighted its promise as an inhibitor of enzymes involved in cancer progression and inflammation. As computational methods continue to improve, so does our ability to predict and optimize drug-like properties early in the discovery process.